
Cefaloram: Structural Architecture and
Stereochemical Determinants

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Cefaloram

CAS No.: 859-07-4

Cat. No.: B1204034

Get Quote

Executive Summary
Cefaloram (CAS 859-07-4), often referred to historically as Cephalosporin G, serves as a

fundamental prototype in the cephalosporin class of

-lactam antibiotics.[1][2][3] While it has largely been superseded by later-generation agents in
clinical practice, its structure remains a critical reference point for understanding the structure-
activity relationships (SAR) of the cephem nucleus.[1][3] This guide provides a rigorous
analysis of Cefaloram’s molecular geometry, the stereochemical imperatives for its biological
activity, and the synthetic pathways that preserve its chiral integrity.

Chemical Constitution and Molecular Geometry
Cefaloram is chemically defined as (6R,7R)-3-(acetoxymethyl)-8-oxo-7-[(2-

phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[1][3] Its architecture

bridges the penicillin and cephalosporin classes by combining the phenylacetyl side chain of

Penicillin G with the 7-aminocephalosporanic acid (7-ACA) nucleus.

1.1 The Cephem Nucleus
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The pharmacophore of Cefaloram is the cephem ring system, a bicyclic structure consisting of

a four-membered

-lactam ring fused to a six-membered dihydrothiazine ring.

Ring Strain: Unlike penicillins (thiazolidine fusion), the dihydrothiazine ring in Cefaloram
introduces a double bond at the

position. This conjugation between the enamine nitrogen (N1) and the double bond
modulates the resonance of the

-lactam amide bond, increasing the electrophilicity of the carbonyl carbon (C8).

Numbering System: The sulfur atom is position 1 (in some nomenclatures, but standard

IUPAC for cephems assigns N as 1 or uses the specific bicyclo numbering). In standard

cephalosporin numbering:

N1: Nitrogen in the dihydrothiazine ring.

C2: Carries the carboxylic acid.[4]

C3: Carries the acetoxymethyl substituent.

C6/C7: The bridgehead carbons of the

-lactam.

C8: The

-lactam carbonyl.[1][3]

1.2 Substituent Analysis
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Position Substituent Function

C7 (Amide) Phenylacetamido

Provides Gram-positive

potency; analogous to

Penicillin G. Lipophilic benzyl

group aids cell wall

penetration.[1][3]

C3 (Allylic) Acetoxymethyl

A "leaving group" potential.[1]

[3] Metabolically labile;

susceptible to esterases

(deacetylation) which reduces

activity.[1][3]

C4 Carboxylic Acid

Essential for ionic binding to

the active site lysine of

Penicillin-Binding Proteins

(PBPs).[1][3] pKa ~2.[1][3]6.

Stereochemical Analysis
The biological efficacy of Cefaloram is strictly governed by its stereochemistry. The molecule

possesses two chiral centers at C6 and C7.

2.1 Configuration: (6R, 7R)
For the

-lactam ring to effectively mimic the D-alanyl-D-alanine terminus of peptidoglycan (the
substrate for PBPs), the protons at C6 and C7 must adopt a cis relationship.[1]

Cis-Fusion: The bicyclic ring fusion forces the bridgehead hydrogens to be on the same face

(typically the

-face).

Conformational Locking: The fusion of the planar

-lactam ring with the puckered dihydrothiazine ring locks the molecule into a rigid
conformation. This rigidity reduces the entropy penalty upon binding to the enzyme active
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site.

2.2 Diagram: Cefaloram Structure & Stereochemistry
The following diagram illustrates the core structure, numbering, and the critical cis-

stereochemistry.
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Essential for PBP Binding

Trans to Carbonyl

Click to download full resolution via product page

Figure 1: Structural decomposition of Cefaloram highlighting the core nucleus and

stereochemical requirements.

Synthesis and Manufacturing Protocols
The synthesis of Cefaloram typically follows a semi-synthetic route starting from 7-

Aminocephalosporanic Acid (7-ACA).[1][3][5][6] This approach preserves the fragile

stereochemistry of the cephem nucleus found in the natural fermentation product,

Cephalosporin C.

3.1 Precursor Isolation: 7-ACA
Source: Fermentation of Acremonium chrysogenum yields Cephalosporin C.[1][3][6]

Cleavage: The D-

-aminoadipyl side chain of Cephalosporin C is cleaved (chemically via

/alcohol or enzymatically via glutaryl acylase) to yield the 7-ACA nucleus.[1][3]

3.2 Acylation Protocol (Semi-Synthesis)
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The conversion of 7-ACA to Cefaloram involves the selective acylation of the C7-amino group

with a phenylacetyl moiety.

Reagents:

Substrate: 7-ACA (Zwitterionic form).

Acylating Agent: Phenylacetyl chloride (or mixed anhydride of phenylacetic acid).[1][3]

Solvent System: Acetone/Water or Dichloromethane (DCM) with a tertiary amine base.[1][3]

pH Control: Critical (pH 6.0–7.0) to prevent hydrolysis of the

-lactam or the C3-acetoxy group.[3]

Step-by-Step Workflow:

Solubilization: Suspend 7-ACA in aqueous acetone. Add

or Triethylamine (TEA) to solubilize as the carboxylate salt.[1][3]

Acylation: Cool to 0°C. Add Phenylacetyl chloride dropwise. The low temperature prevents

the kinetic degradation of the

-lactam ring.

Workup: Acidify the solution to pH ~2.0 with dilute HCl to precipitate Cefaloram as the free

acid.

Purification: Recrystallization from aqueous alcohol.[1][3]

3.3 Diagram: Synthetic Pathway
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Figure 2: Semi-synthetic route from Cephalosporin C to Cefaloram.[1][3]

Physicochemical Stability and Degradation[7]
Understanding the instability of Cefaloram is vital for handling and formulation.

4.1 C3-Acetoxymethyl Hydrolysis
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The acetoxy group at C3 is an ester.[1][3] In vivo (esterases) or in aqueous solution (pH > 7),

this group hydrolyzes to form Desacetylcefaloram.[1][3]

Impact: Desacetylcefaloram has significantly reduced antibacterial activity (approx. 50% of

parent).[1][3]

Lactonization: Under acidic conditions, the desacetyl derivative can undergo intramolecular

cyclization. The C3-hydroxyl attacks the C2-carboxyl group to form a lactone, rendering the

molecule inactive.

4.2 Beta-Lactam Hydrolysis
The high ring strain (~25 kcal/mol) that drives antibacterial potency also drives instability.[1][3]

Alkaline pH: Rapid hydrolysis of the amide bond, opening the ring to form cephalosporoic

acid (inactive).

Nucleophilic Attack: The C8 carbonyl is highly susceptible to nucleophiles (hydroxide,

amines).[1]

Analytical Characterization
To validate the structure and stereochemistry, the following spectral signatures are diagnostic:

H-NMR (DMSO-

):

-Lactam Protons (C6, C7): Two doublets around

5.0–5.8 ppm.[1][3] The coupling constant

is typically 4.5–5.0 Hz, characteristic of cis-stereochemistry.[1] (Trans-lactams exhibit

Hz).[1][3]

Side Chain: Phenyl ring protons (

7.3, multiplet) and the benzylic methylene (

3.6, singlet).[1]
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C3-Acetoxymethyl: Singlet methyl (

2.[1][3]0) and AB quartet for the methylene (

4.6–5.0).[1][3]

IR Spectroscopy:

-Lactam Carbonyl: Strong band at 1760–1780 cm

.[1][3] This high frequency (compared to 1650 cm

for normal amides) indicates significant ring strain.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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